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Compound of Interest

Compound Name: Diisopropanolamine

CAS No.: 68153-96-8

Cat. No.: B7770934 Get Quote

Part 1: Executive Summary & Core Directive
The Challenge: Diisopropanolamine (DIPA) is a critical functional excipient used to solubilize

acidic Active Pharmaceutical Ingredients (APIs) via salt formation or to neutralize polymeric

matrices. However, its low melting point (32–42°C) and high hygroscopicity present severe

processing challenges. In spray drying, DIPA acts as a potent plasticizer, often lowering the

glass transition temperature (Tg) of the formulation below the dryer’s outlet temperature,

leading to "sticky" powder, wall deposition, and catastrophic yield loss.

The Solution: This guide details a Thermodynamic Control Strategy for spray drying DIPA-

containing formulations. Unlike volatile counter-ions (e.g., ammonia) that evaporate, DIPA

remains in the final solid dispersion. Success requires a rigid pre-formulation protocol to

engineer a composite Tg > 55°C and a precise process window that maintains particle surface

viscosity high enough to prevent agglomeration during the drying phase.

Part 2: Scientific Foundation & Pre-Formulation
The Physicochemical Paradox of DIPA
DIPA (CAS 110-97-4) is a secondary amine. While it effectively ionizes weak acids (increasing

aqueous solubility), its physical properties are detrimental to the amorphous solid state

required for spray drying.
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Property Value
Implication for Spray
Drying

Melting Point 32–42°C

Extremely low. Pure DIPA

cannot be spray dried; it will

melt.

Boiling Point ~249°C
Non-volatile. DIPA remains in

the final powder.

Hygroscopicity High

The final powder will rapidly

absorb moisture, lowering Tg

further.

Function Counter-ion

Forms stable salts with acidic

APIs (e.g., Ibuprofen,

Indomethacin).

Thermodynamic Engineering (The Gordon-Taylor
Approach)
Because DIPA remains in the product, you must counteract its plasticizing effect (low Tg) by

using high-Tg polymeric carriers.

Protocol: Calculate the theoretical Tg of your mix before running a trial.

Where

is weight fraction and

is in Kelvin.

Recommended Carriers for DIPA Formulations:

PVP-VA 64 (Copovidone): Tg ~101°C. Good balance of solubility and stability.

HPMC-AS (Hypromellose Acetate Succinate): Tg ~120°C. Excellent for enteric protection;

DIPA can help solubilize it in aqueous feeds.
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Soluplus®: Tg ~70°C. Use with caution; DIPA may lower the mix Tg too much.

Part 3: Process Engineering & Visualization
The following diagram illustrates the critical process window required to prevent the "Sticky

Phase" during drying.

Critical Parameters

Feed Preparation
(In-Situ Salt Formation)

Atomization
(Two-Fluid Nozzle)

 Pump Feed
(Viscosity < 300cP) Drying Chamber
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(Low Humidity Environment)
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1. Solid Loading: 10-20%
2. Inlet Temp: 110-140°C

3. Outlet Temp: 45-55°C (CRITICAL)

Click to download full resolution via product page

Caption: Workflow for spray drying DIPA formulations, emphasizing the critical Outlet

Temperature vs. Glass Transition (Tg) relationship.

Part 4: Detailed Experimental Protocol
Objective: Create a stable Amorphous Solid Dispersion (ASD) of an acidic API (e.g., Ibuprofen)

neutralized with DIPA, using PVP-VA 64 as the carrier.

Materials
API: Acidic Drug (Weak acid, pKa ~4-5).

Neutralizer: Diisopropanolamine (DIPA) >99% purity.

Carrier: PVP-VA 64 (Copovidone).

Solvent: Ethanol/Water (80:20 w/w) or Isopropanol/Water. Note: DIPA is soluble in both.

Step-by-Step Methodology
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Step 1: Feed Solution Preparation (In-Situ Salt Formation)
Rationale: DIPA must fully react with the acidic API to form the salt before polymer addition to

ensure homogeneity.

Charge Solvent: Add the Ethanol/Water mixture to a mixing vessel.

Add DIPA: Dissolve DIPA into the solvent. Ensure complete dissolution (clear solution).

Add API: Slowly add the acidic API while stirring.

Observation: The solution may initially be cloudy but should clear as the amine-salt forms.

Stoichiometry: Use a 1:1 molar ratio (API:DIPA) or a slight excess of DIPA (1.05 molar eq)

to ensure full neutralization.

Add Polymer: Once the API is dissolved, slowly add PVP-VA 64.

Target Solid Content: 10–15% w/w total solids. (Higher solids = higher viscosity = larger

droplets = harder to dry).

Step 2: Spray Dryer Setup (Example: Buchi B-290 or GEA Mobile
Minor)
Rationale: Parameters are set to maximize drying speed while keeping the particle temperature

LOW.

Nozzle: Two-fluid nozzle (1.5 mm cap).

Atomizing Gas: Nitrogen (Required if using organic solvents). Flow rate: 40–50 mm (approx.

600–700 L/hr). High atomization pressure reduces droplet size, aiding rapid drying.

Inlet Temperature: Set to 120°C.

Note: Higher inlet temps are risky. We need just enough heat to evaporate the solvent

without melting the DIPA-salt complex.

Aspirator/Fan: 100% capacity.
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Pump Rate: Adjust to achieve an Outlet Temperature of 50–55°C.

Critical Control Point: If Outlet T > 55°C, the DIPA-salt may soften (Tg proximity). If Outlet

T < 45°C, residual solvent remains (plasticization).

Step 3: Processing & Collection
Start spraying pure solvent to equilibrate temperatures.

Switch to Feed Solution. Monitor the Outlet Temperature continuously.

Visual Check: Watch the cyclone. If powder accumulates on the cyclone walls ("rat-holing")

or drying chamber cone, stop immediately.

Corrective Action: Lower the pump rate to increase outlet temp (dryer particles) OR lower

inlet temp if the material is melting.

Dehumidification: If available, use a dehumidifier on the intake air. DIPA is hygroscopic;

humid air will cause the powder to cake in the collection vessel.

Step 4: Secondary Drying (Crucial)
Rationale: Spray dried DIPA powders often retain 2-4% solvent, which depresses Tg.

Immediately transfer powder to a vacuum oven.

Dry at 40°C (do not exceed the melting point of DIPA!) for 24–48 hours.

Package in hermetically sealed aluminum foil bags with silica desiccant.

Part 5: Characterization & Quality Control
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Test Methodology Acceptance Criteria

Modulated DSC (mDSC)

Heat-Cool-Heat cycle (-20°C to

160°C). Analyze Reversing

Heat Flow.

Single Tg > 50°C. No melting

endotherms (indicates

amorphous salt).

X-Ray Diffraction (XRD)
Powder XRD, 2-theta 5° to

40°.

"Amorphous Halo" (No sharp

crystalline peaks).

Residual Solvent GC-Headspace.
Ethanol < 5000 ppm (ICH

Q3C).

Hygroscopicity
Dynamic Vapor Sorption

(DVS).
< 5% weight gain at 60% RH.

Part 6: Troubleshooting Guide
Issue 1: Powder is sticking to the drying chamber walls.

Cause: The particle temperature is exceeding its sticky point (Sticky Point

Tg + 10°C).

Fix:

Increase the Polymer:Drug ratio (e.g., go from 1:1 to 3:1).

Lower the Outlet Temperature (reduce Inlet Temp or increase Feed Rate).

Introduce "Cooling Air" at the bottom of the chamber (if equipment allows).

Issue 2: Low Yield (< 50%).

Cause: Fine particles are bypassing the cyclone or sticking due to static.

Fix: DIPA salts are often static-prone. Ensure the spray dryer is grounded. Use a high-

efficiency cyclone.

Issue 3: Product turns into a rubbery mass in the collection jar.
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Cause: Residual solvent is plasticizing the DIPA.

Fix: The collection vessel is too hot. Cool the collection vessel with an ice jacket or air stream

during the run.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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